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Compound Focus: Methyl Paraben-13C6

CAS No.: 1581694-95-2

Cat. No.: S883048

Get Quote

Chemical Structure and Key Properties

The table below summarizes the core identifiers and physical characteristics of Methyl Paraben-13C6 for

quick reference.

Property Description

IUPAC Name Methyl 4-hydroxybenzoate-(^{13})C(_6) [1]

Molecular Formula C(_2)(^{13})C(_6)H(_8)O(_3) [1]

CAS Number 1581694-95-2 [1]

Molecular Weight 158.10 g/mol [1] [2]

Appearance White to off-white solid [1]

SMILES O=C(OC)[13C]1=[13CH][13CH]=13C[13CH]=[13CH]1 [1]

Unlabeled Analog (CAS) 99-76-3 [3] [2] [4]

This compound is synthesized by replacing all six carbon atoms in the benzene ring of methyl paraben with

the stable (non-radioactive) isotope Carbon-13 ((^{13})C) [1]. This key structural feature is visually

summarized below.
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Schematic of Methyl Paraben-13C6 synthesis and application.

Experimental Data and Handling

For laboratory use, precise handling and preparation information is crucial. The following table consolidates

key experimental data.

Aspect Details

Purity >98% (as a solution in methanol) [2]

Storage Powder: -20°C for 3 years; 4°C for 2 years. In solvent: -80°C for 6 months; -20°C
for 1 month [1].

Solubility Freely soluble in methanol [2]. Soluble at 100 mg/mL in DMSO (632.51 mM),
requiring ultrasonic treatment and warming [1].
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Aspect Details

Primary
Application

Used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS
[1].

Research Context and Protocol Overview

Methyl Paraben-13C6 is critical in research for precise measurement of methyl paraben, an antimicrobial

preservative and potential endocrine disruptor [1] [5] [6].

Sample Preparation and Extraction: Protocols often involve solid-phase extraction (SPE). One

study used MAX SPE cartridges, with target compounds eluted using 1 mL of 2% formic acid in
methanol [7].

Instrumental Analysis: Analysis is typically performed with ultra-performance liquid
chromatography-tandem mass spectrometry (UPLC-MS/MS) [6] [7]. Parabens and their

metabolites are separated using a gradient of water and acetonitrile [7].
Use of Labeled Internal Standard: Methyl Paraben-13C6 is added to samples before processing. It

behaves identically to native methyl paraben during extraction and analysis, allowing researchers to
correct for procedural losses and matrix effects [8].

Safety and Handling Considerations

While Methyl Paraben-13C6 itself is a chemical tool, its unlabeled form has known safety profiles. The

methanol solvent in commercial solutions is highly flammable and toxic [2]. Standard laboratory safety

practices are essential, including the use of personal protective equipment (PPE) and working in a well-

ventilated fume hood.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Methyl Paraben-13C6 structure and properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b883048#methyl-paraben-

13c6-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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